(+)-FCD2CD2-DTBZ
Description
(+)-FCD2CD2-DTBZ is a fluorinated derivative of (+)-dihydrotetrabenazine (DTBZ), designed as a high-affinity ligand for the vesicular monoamine transporter 2 (VMAT2). It is primarily utilized in positron emission tomography (PET) imaging to quantify VMAT2 density in neurodegenerative disorders such as Parkinson’s disease and Huntington’s disease . Developed by NARD Institute, this compound incorporates a fluorinated cyclobutyl moiety, enhancing its lipophilicity and brain permeability compared to earlier DTBZ analogs. Its radiopharmaceutical application enables non-invasive assessment of monoaminergic neuron integrity, critical for disease diagnosis and therapeutic monitoring.
Properties
Molecular Formula |
C20H26D4FNO3 |
|---|---|
Molecular Weight |
355.46 |
Purity |
>95% |
Synonyms |
9-O-(2-Fluoroethyl-d4)-(+)-α-dihydrotetrabenazine |
Origin of Product |
United States |
Comparison with Similar Compounds
Research Findings and Limitations
- Advantages :
- Superior imaging contrast in early-stage Parkinson’s disease.
- Enhanced resistance to enzymatic degradation due to fluorine substitution.
- Limitations :
- High lipophilicity correlates with hepatobiliary excretion, complicating use in patients with liver impairment.
- Cost-intensive synthesis of fluorinated cyclobutyl groups limits large-scale production.
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
